Cas no 868967-85-5 (N-(1,3-benzothiazol-2-yl)-2-{3-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-2-{3-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• CAS No: 868967-85-5
• MF: C₁₉H₁₃N₇OS₂
• MW: 419.482819318771
• CID: 6001384
• PubChem ID: 16815584
• Update Time: 2023-12-13

N-(1,3-benzothiazol-2-yl)-2-{3-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-2-{3-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• F1835-0189
• N-(1,3-benzothiazol-2-yl)-2-[(3-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
• SR-01000016297
• SR-01000016297-1
• 868967-85-5
• N-(1,3-benzothiazol-2-yl)-2-{[3-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide
• N-(benzo[d]thiazol-2-yl)-2-((3-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
• AKOS032483821
• AB00676304-01

• Inchi： 1S/C19H13N7OS2/c27-16(22-19-21-12-5-1-2-7-14(12)29-19)11-28-17-9-8-15-23-24-18(26(15)25-17)13-6-3-4-10-20-13/h1-10H,11H2,(H,21,22,27)
• InChI Key： SDQDUVVVRCQOEM-UHFFFAOYSA-N
• SMILES： S(CC(NC1=NC2C=CC=CC=2S1)=O)C1C=CC2=NN=C(C3C=CC=CN=3)N2N=1

Computed Properties

• Exact Mass: 419.06230041g/mol
• Monoisotopic Mass: 419.06230041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 152Ų